5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: 5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H17N5OS/c15-7-10-3-4-12(21-10)14(20)18-11-8-16-9-17-13(11)19-5-1-2-6-19/h3-4,8-9H,1-2,5-7,15H2,(H,18,20)
• InChI Key: RBROYBVXTOMCPX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC=C2NC(=O)C3=CC=C(S3)CN
• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol

Description

5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide is a compound that has been researched extensively in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide involves the inhibition of certain enzymes and proteins that are crucial for the growth and survival of cancer cells. It also has neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for cancer treatment. It also has antioxidative and anti-inflammatory effects in the brain, which can help prevent neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide in lab experiments is its potent antitumor activity, which makes it a promising candidate for cancer treatment. However, its neuroprotective effects may also limit its use in certain experiments where these effects are not desirable.

Future Directions

There are several future directions for the research of 5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide. One possible direction is to further explore its potential therapeutic applications in other diseases, such as multiple sclerosis and Huntington's disease. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective treatments. Additionally, the synthesis of analogs of this compound could lead to the discovery of even more potent and selective compounds for various diseases.

Synthesis Methods

The synthesis of 5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide involves the reaction of 2-aminothiophene-5-carboxylic acid with pyrrolidine and 4-(dimethylamino)pyrimidin-5-ylmethanol in the presence of a coupling agent. The resulting product is then treated with formaldehyde to obtain the final compound.

Scientific Research Applications

The potential therapeutic applications of 5-(aminomethyl)-N-(4-pyrrolidin-1-ylpyrimidin-5-yl)thiophene-2-carboxamide have been explored in various scientific studies. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.